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Compound of Interest

Compound Name: Sodium diformylamide

Cat. No.: B098034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards, safety precautions, and primary

synthetic applications of Sodium Diformylamide. The information is intended to support safe

laboratory practices and inform its use in organic synthesis, particularly in the context of

pharmaceutical and drug development research.

Hazard Identification and Classification
Sodium diformylamide is classified as a hazardous substance. All personnel handling this

chemical must be thoroughly familiar with its potential dangers and the required safety

protocols. The primary hazards are summarized below.

GHS Classification:[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2]

Signal Word: Warning[1][3]
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Hazard Pictogram:

alt text

Hazard Statements:[1][3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Sodium Diformylamide is provided

in the table below.

Property Value Source(s)

Chemical Formula C₂H₂NNaO₂ [1][4]

Molecular Weight 95.03 g/mol [1][4]

Appearance
Colorless to almost white or

slightly beige powder.
[4][5]

CAS Number 18197-26-7 [1][3][4]

Melting Point Decomposes around 205°C. [5]

Solubility

Soluble in water and ethanol.

Insoluble in diethyl ether and

petroleum ether.

[5]

Stability

Stable under normal

conditions. Potentially

hygroscopic.

[3][5]

Safe Handling and Storage
Strict adherence to safety protocols is mandatory when handling Sodium Diformylamide.
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Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling this substance:

PPE Type Specification Source(s)

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.
[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use

and disposed of properly.

[1]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.
[1]

Respiratory Protection

Use only in a well-ventilated

area or in a chemical fume

hood. If dust is generated, a

NIOSH-approved N95 dust

mask or higher-level respirator

may be required.

[1]

Handling and Storage Procedures
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Procedure Description Source(s)

Ventilation

Handle in a well-ventilated

area, preferably in a chemical

fume hood to avoid dust

inhalation.

[1][3]

Hygiene

Wash hands thoroughly after

handling. Avoid contact with

skin, eyes, and clothing.

[1][3]

Storage Conditions

Store in a tightly closed

container in a dry, well-

ventilated place. Keep under

an inert atmosphere as it is

sensitive to moisture and

carbon dioxide.

[1][3][5]

Incompatible Materials Strong oxidizing agents.

Emergency and First Aid Procedures
In the event of exposure or a spill, immediate action is critical.
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Exposure Route First Aid Measures Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1][3]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of soap and

water for at least 15 minutes. If

skin irritation occurs, get

medical advice.

[1][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[1][3]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

seek immediate medical

attention.

[1]

Spills

Evacuate the area. Avoid dust

formation. Wear appropriate

PPE. Sweep up the material

and place it in a suitable,

closed container for disposal.

Do not let the product enter

drains.

[1]

Synthetic Applications: A Modified Gabriel Reagent
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Sodium diformylamide serves as a convenient and effective substitute for potassium

phthalimide in the Gabriel synthesis of primary amines. This method offers advantages such as

mild reaction conditions for deprotection. The overall synthetic pathway involves two main

steps: N-alkylation of sodium diformylamide followed by hydrolysis of the resulting N,N-

diformylalkylamine.

Reaction Mechanism
The synthesis proceeds via a two-step mechanism. The first step is a classic SN2 reaction,

followed by an acid-catalyzed hydrolysis.
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Step 1: N-Alkylation

Step 2: Deprotection

Sodium Diformylamide
(Nucleophile)

+ Alkyl Halide (R-X)
(Electrophile)

TS1

 Sₙ2 Attack 

N,N-Diformylalkylamine
+ NaX

Protonated Intermediate

 Protonation 

H₃O⁺

(Acid Catalyst)
Primary Amine (R-NH₂)
+ Formic Acid (2 equiv.)

 Hydrolysis 
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Start:
Alkyl Halide (R-X)

Sodium Diformylamide

N-Alkylation:
- Dissolve reactants in DMF or ACN

- Heat the mixture (e.g., 4 hours)

Work-up 1:
- Add cold water

- Extract with organic solvent (e.g., DCM)
- Wash with brine

- Dry and concentrate

Isolate Intermediate:
N,N-Diformylalkylamine

Hydrolysis:
- Dissolve intermediate in ethanolic HCl
- Stir at room temperature (overnight)

Work-up 2:
- Evaporate solvent

- Add acetone to precipitate product

Final Product:
Primary Amine Hydrochloride

(R-NH₃⁺Cl⁻)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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